Cas no 23045-32-1 (3-Acridinol, 9-amino-)

3-Acridinol, 9-amino- structure
3-Acridinol, 9-amino- structure
Product Name:3-Acridinol, 9-amino-
CAS No:23045-32-1
MF:C13H10N2O
MW:210.23130273819
CID:265758
PubChem ID:135611795
Update Time:2025-04-19

3-Acridinol, 9-amino- Chemical and Physical Properties

Names and Identifiers

    • 3-Acridinol, 9-amino-
    • 9-amino-10H-acridin-3-one
    • 9-Aminoacridin-3-ol
    • NoName_1049
    • 9-Aminoacridin-3(10H)-one
    • SCHEMBL15761576
    • BRN 0171911
    • 5-22-12-00245 (Beilstein Handbook Reference)
    • DTXSID30901874
    • 23045-32-1
    • 5-Amino-2-hydroxyacridine (European)
    • DTXSID40945729
    • Inchi: 1S/C13H10N2O/c14-13-9-3-1-2-4-11(9)15-12-7-8(16)5-6-10(12)13/h1-7,16H,(H2,14,15)
    • InChI Key: VRPPSLVVOJJJPC-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C(C=1)=NC1C=CC=CC=1C=2N

Computed Properties

  • Exact Mass: 210.0794
  • Monoisotopic Mass: 210.079313
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.35
  • Boiling Point: 434.5°Cat760mmHg
  • Flash Point: 216.6°C
  • Refractive Index: 1.823
  • PSA: 59.14
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